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Compound of Interest

Compound Name: Mixidine

Cat. No.: B1213034

Mixidine: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available information on the chemical
properties of Mixidine.

Core Chemical Data

The fundamental molecular properties of Mixidine are summarized below. This information is
crucial for any experimental design and computational analysis.

Property Value Source

Molecular Formula C15H22N202 [1112][3]

Molecular Weight 262.35 g/mol [1][2]
N-[2-(3,4-

IUPAC Name dimethoxyphenyl)ethyl]-1- [1]

methylpyrrolidin-2-imine

CAS Number 27737-38-8 [1]

Mechanism of Action & Experimental Protocols

Extensive searches of publicly available scientific literature and databases did not yield specific
information regarding the mechanism of action, associated signaling pathways, or detailed
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experimental protocols for Mixidine. The available information is currently limited to its basic
chemical identifiers and properties.

Due to the absence of this detailed biological and experimental data, the creation of signaling
pathway diagrams and the inclusion of specific experimental workflows are not possible at this
time. Further primary research would be required to elucidate these aspects of Mixidine's
pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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